Cas no 731820-91-0 (2-mercapto-3-(2-phenylethyl)-5-thien-2-ylthieno[2,3-d]pyrimidin-4(3H)-one)

• Product Name: 2-mercapto-3-(2-phenylethyl)-5-thien-2-ylthieno[2,3-d]pyrimidin-4(3H)-one
• CAS No: 731820-91-0
• MF: C₁₈H₁₄N₂OS₃
• MW: 370.511559963226
• CID: 3106335
• PubChem ID: 2410088
• Update Time: 2025-06-14

2-mercapto-3-(2-phenylethyl)-5-thien-2-ylthieno[2,3-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-mercapto-3-(2-phenylethyl)-5-thien-2-ylthieno[2,3-d]pyrimidin-4(3H)-one
• 3-(2-phenylethyl)-2-sulfanylidene-5-thiophen-2-yl-1H-thieno[2,3-d]pyrimidin-4-one
• GEB82091
• 4-hydroxy-3-(2-phenylethyl)-5-(thiophen-2-yl)thieno[2,3-d]pyrimidine-2-thione
• AKOS000117154
• EN300-07296
• Z55854835
• 731820-91-0
• 3-(2-phenylethyl)-2-sulfanyl-5-(thiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
• CS-0220690
• C18H14N2OS3
• HMS1768P15

• Inchi： 1S/C18H14N2OS3/c21-17-15-13(14-7-4-10-23-14)11-24-16(15)19-18(22)20(17)9-8-12-5-2-1-3-6-12/h1-7,10-11H,8-9H2,(H,19,22)
• InChI Key： PTFMKHKGHZNEGU-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CS2)C2=C1NC(N(C2=O)CCC1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 370.02682659Da
• Monoisotopic Mass: 370.02682659Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 121Ų

Additional information on 2-mercapto-3-(2-phenylethyl)-5-thien-2-ylthieno[2,3-d]pyrimidin-4(3H)-one

Comprehensive Overview of 2-mercapto-3-(2-phenylethyl)-5-thien-2-ylthieno[2,3-d]pyrimidin-4(3H)-one (CAS No. 731820-91-0)

The compound 2-mercapto-3-(2-phenylethyl)-5-thien-2-ylthieno[2,3-d]pyrimidin-4(3H)-one (CAS No. 731820-91-0) is a heterocyclic derivative with a unique structural framework, combining thieno[2,3-d]pyrimidin-4(3H)-one and phenyl-ethyl moieties. Its molecular complexity and functional groups, including the mercapto (-SH) and thienyl substituents, make it an intriguing subject for research in medicinal chemistry, material science, and organic synthesis. In recent years, such compounds have garnered attention due to their potential applications in drug discovery, particularly in targeting enzyme inhibition and modulating biological pathways.

One of the key structural features of 2-mercapto-3-(2-phenylethyl)-5-thien-2-ylthieno[2,3-d]pyrimidin-4(3H)-one is its fused thieno[2,3-d]pyrimidin-4(3H)-one core, which is known for its bioisosteric resemblance to purine bases. This resemblance often translates into interactions with biological targets such as kinases, receptors, and nucleic acids. Researchers have explored similar scaffolds for their anti-inflammatory, antimicrobial, and anticancer properties, making this compound a candidate for further investigation in these areas. The thienyl and phenyl-ethyl groups further enhance its lipophilicity, potentially improving membrane permeability—a critical factor in drug design.

In the context of current scientific trends, the demand for novel heterocyclic compounds like 2-mercapto-3-(2-phenylethyl)-5-thien-2-ylthieno[2,3-d]pyrimidin-4(3H)-one is driven by the need for targeted therapies with minimal side effects. For instance, the rise of precision medicine has increased interest in small molecules that can selectively modulate disease-related proteins. Additionally, the compound’s mercapto group offers opportunities for covalent bonding with cysteine residues in proteins, a strategy gaining traction in the development of irreversible inhibitors for challenging targets.

From a synthetic chemistry perspective, the preparation of 2-mercapto-3-(2-phenylethyl)-5-thien-2-ylthieno[2,3-d]pyrimidin-4(3H)-one involves multi-step reactions, often starting from commercially available thiophene or pyrimidine precursors. Key steps may include cyclization, functional group interconversion, and palladium-catalyzed cross-coupling reactions to introduce the thienyl moiety. Researchers frequently optimize these protocols to improve yield and scalability, addressing one of the most common challenges in heterocyclic chemistry—efficient synthesis of complex structures.

Beyond pharmaceutical applications, this compound’s conjugated system and electron-rich heteroatoms suggest potential utility in materials science. For example, thieno[2,3-d]pyrimidin-4(3H)-one derivatives have been explored as organic semiconductors or fluorescent probes due to their tunable electronic properties. The phenyl-ethyl side chain could further influence solubility and packing behavior in solid-state applications, making it relevant for organic electronics or sensor development.

In summary, 2-mercapto-3-(2-phenylethyl)-5-thien-2-ylthieno[2,3-d]pyrimidin-4(3H)-one (CAS No. 731820-91-0) represents a versatile scaffold with broad interdisciplinary appeal. Its structural attributes align with contemporary research priorities, including drug discovery, enzyme inhibition, and functional materials. As synthetic methodologies advance and biological screening becomes more sophisticated, this compound may emerge as a valuable tool or lead structure in multiple scientific domains.